Cas no 114326-29-3 (3-methoxy-7,14-dimethylbenzo[m]tetraphene)

• Product Name: 3-methoxy-7,14-dimethylbenzo[m]tetraphene
• CAS No: 114326-29-3
• MF: C₂₅H₂₀O
• MW: 336.425706863403
• CID: 1204541
• PubChem ID: 188861
• Update Time: 2025-04-20

3-methoxy-7,14-dimethylbenzo[m]tetraphene Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-7,14-dimethylbenzo[m]tetraphene
• DTXSID70150703
• 114326-29-3
• Dibenz(a,j)anthracene, 3-methoxy-7,14-dimethyl-

• Inchi： 1S/C25H20O/c1-15-20-11-8-17-6-4-5-7-22(17)24(20)16(2)25-21(15)12-9-18-14-19(26-3)10-13-23(18)25/h4-14H,1-3H3
• InChI Key： GPYFWVHTZUBMFD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CC1=C(C)C3C=CC4C=CC=CC=4C=3C(C)=C12

Computed Properties

• Exact Mass: 336.1515
• Monoisotopic Mass: 336.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 574.8°C at 760 mmHg
• Flash Point: 240.9°C
• Refractive Index: 1.74
• PSA: 9.23